Cas no 2228285-48-9 (4-(5-amino-1,2-oxazol-3-yl)-2-methoxyphenol)

• Product Name: 4-(5-amino-1,2-oxazol-3-yl)-2-methoxyphenol
• CAS No: 2228285-48-9
• MF: C₁₀H₁₀N₂O₃
• MW: 206.198002338409
• CID: 6571283
• PubChem ID: 165688529
• Update Time: 2025-10-30

4-(5-amino-1,2-oxazol-3-yl)-2-methoxyphenol Chemical and Physical Properties

Names and Identifiers

• 4-(5-amino-1,2-oxazol-3-yl)-2-methoxyphenol
• 2228285-48-9
• EN300-1835974

• Inchi： 1S/C10H10N2O3/c1-14-9-4-6(2-3-8(9)13)7-5-10(11)15-12-7/h2-5,13H,11H2,1H3
• InChI Key： ZQUSVVYKTRGOLU-UHFFFAOYSA-N
• SMILES： O(C)C1=C(C=CC(=C1)C1C=C(N)ON=1)O

Computed Properties

• Exact Mass: 206.06914219g/mol
• Monoisotopic Mass: 206.06914219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 81.5Ų

Additional information on 4-(5-amino-1,2-oxazol-3-yl)-2-methoxyphenol

Comprehensive Overview of 4-(5-amino-1,2-oxazol-3-yl)-2-methoxyphenol (CAS No. 2228285-48-9)

The compound 4-(5-amino-1,2-oxazol-3-yl)-2-methoxyphenol (CAS No. 2228285-48-9) is a specialized organic molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique structure, featuring an amino-oxazole core linked to a methoxyphenol moiety, makes it a promising candidate for various applications, including drug discovery and material science. Researchers are particularly interested in its potential as a kinase inhibitor or anti-inflammatory agent, aligning with current trends in precision medicine and targeted therapies.

In recent years, the demand for heterocyclic compounds like 4-(5-amino-1,2-oxazol-3-yl)-2-methoxyphenol has surged due to their versatility in medicinal chemistry. The oxazole ring, a key component of this molecule, is known for its stability and ability to interact with biological targets, making it a hotspot for drug design. Coupled with the methoxyphenol group, which often contributes to antioxidant properties, this compound is being explored for its dual functionality in addressing oxidative stress-related diseases.

One of the most frequently searched questions in scientific forums is: "What are the synthetic routes for 4-(5-amino-1,2-oxazol-3-yl)-2-methoxyphenol?" The synthesis typically involves multi-step organic reactions, including cyclization and functional group transformations, to achieve high purity and yield. Advanced techniques such as microwave-assisted synthesis and catalysis are also being investigated to optimize production efficiency, reflecting the growing emphasis on sustainable chemistry practices.

The compound’s physicochemical properties, such as solubility, melting point, and stability under various conditions, are critical for its practical applications. Studies indicate that 4-(5-amino-1,2-oxazol-3-yl)-2-methoxyphenol exhibits moderate solubility in polar solvents, which is advantageous for formulation in drug delivery systems. Its molecular weight and logP value further suggest favorable bioavailability, a key consideration in pharmacokinetic studies.

Another trending topic is the structure-activity relationship (SAR) of this compound. Researchers are leveraging computational modeling and high-throughput screening to identify how modifications to the oxazole or phenol groups could enhance its efficacy. This approach aligns with the broader shift toward AI-driven drug discovery, where machine learning algorithms predict optimal molecular configurations for specific therapeutic targets.

From an industrial perspective, 4-(5-amino-1,2-oxazol-3-yl)-2-methoxyphenol is also being evaluated for its potential in agrochemicals and functional materials. Its electron-rich structure makes it a candidate for developing conductive polymers or sensors, addressing the rising demand for smart materials in electronics and environmental monitoring.

In summary, 4-(5-amino-1,2-oxazol-3-yl)-2-methoxyphenol (CAS No. 2228285-48-9) represents a multifaceted compound with broad applicability across scientific disciplines. Its integration into cutting-edge research areas like precision medicine, green chemistry, and material innovation underscores its relevance in addressing contemporary challenges. As investigations continue, this molecule is poised to play a pivotal role in advancing both theoretical and applied sciences.